Cas no 51985-05-8 (Phenol, 3-(1-methylethenyl)-, acetate)

Phenol, 3-(1-methylethenyl)-, acetate structure
51985-05-8 structure
Product Name:Phenol, 3-(1-methylethenyl)-, acetate
CAS No:51985-05-8
MF:C11H14O3
MW:194.227063655853
CID:360933
PubChem ID:71365863
Update Time:2025-04-19

Phenol, 3-(1-methylethenyl)-, acetate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-(1-methylethenyl)-, acetate
    • acetic acid,3-prop-1-en-2-ylphenol
    • Acetic acid--3-(prop-1-en-2-yl)phenol (1/1)
    • 51985-05-8
    • DTXSID00789247
    • Inchi: 1S/C9H10O.C2H4O2/c1-7(2)8-4-3-5-9(10)6-8;1-2(3)4/h3-6,10H,1H2,2H3;1H3,(H,3,4)
    • InChI Key: AXISMUINTMGGMV-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C(=C)C.OC(C)=O

Computed Properties

  • Exact Mass: 194.09432
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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